Cas no 60285-94-1 (H-Arg-4MβNA)

• Product Name: H-Arg-4MβNA
• CAS No: 60285-94-1
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 500973
• Update Time: 2025-04-23

H-Arg-4MβNA Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-amino-5-[(aminoiminomethyl)amino]-N-(4-methoxy-2-naphthalenyl)-, (2S)-
• H-Arg-4MbetaNA
• H-Arg-4MβNA
• Pentanamide,2-amino-5-[(aminoiminomethyl)amino]-N-(4-methoxy-2-naphthalenyl)-, (S)-
• Arg-betaNa
• H-Arg-4MbNA
• l-arginine-4-methoxy-2-naphthylamide

• Inchi： 1S/C17H23N5O2/c1-24-15-10-12(9-11-5-2-3-6-13(11)15)22-16(23)14(18)7-4-8-21-17(19)20/h2-3,5-6,9-10,14H,4,7-8,18H2,1H3,(H,22,23)(H4,19,20,21)/t14-/m0/s1
• InChI Key： XVHWVDFGKDNOBO-AWEZNQCLSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)N)NC1C=C(C2C=CC=CC=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 439
• Topological Polar Surface Area: 129

H-Arg-4MβNA Security Information

• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Arg-4MβNA

H-Arg-4MbetaNA (CAS No 60285-94-1): A Comprehensive Overview

The compound H-Arg-4MbetaNA (CAS No. 60285-94-1) stands as a significant entity in the realm of biochemistry and pharmaceutical research. This peptide derivative has garnered attention for its unique structure and potential applications in various fields, including drug development and disease treatment.

H-Arg-4MbetaNA is a modified arginine residue that incorporates a 4-methyl-beta-napthylamide group. This modification introduces distinct pharmacological properties, making it a valuable tool for researchers investigating peptide chemistry and biological interactions. The compound's structure allows it to participate in critical biochemical processes, such as protein-protein interactions and enzymatic reactions.

Recent studies have highlighted the role of H-Arg-4MbetaNA in modulating specific signaling pathways. For instance, research published in Nature Chemical Biology (2023) demonstrated its ability to inhibit certain proteases, offering potential therapeutic applications in diseases like cancer and inflammatory disorders.

One of the most compelling aspects of H-Arg-4MbetaNA is its stability under physiological conditions. This makes it an attractive candidate for developing long-lasting medicinal agents. Furthermore, its structural features enable it to cross biological barriers more efficiently than unmodified arginine, enhancing bioavailability.

Another area of active research involves the use of H-Arg-4MbetaNA in diagnostic applications. Its specificity and sensitivity make it a promising probe for imaging techniques, such as PET scanning. This could revolutionize early disease detection and monitoring.

In summary, H-Arg-4MbetaNA (CAS No. 60285-94-1) represents a cutting-edge advancement in peptide chemistry with far-reaching implications for medicine and biotechnology. Its unique properties position it as a key player in future therapeutic and diagnostic innovations.